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Compound of Interest
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Compound Name:

hydroxybenzoate
CAS No.: 70568-44-4
Cat. No.: B1590179

Get Quote

Executive Summary & Core Identifiers

4-Butoxyphenyl 4-hydroxybenzoate is a highly specialized organic compound characterized
by its rigid biphenyl-like ester core and a flexible lipophilic alkoxy tail. In materials science, it
serves as a critical mesogenic building block for the synthesis of advanced ferroelectric liquid
crystals (FLCs) and liquid crystalline polymers[1]. In pharmaceutical and drug development
contexts, its structural relationship to parabens (4-hydroxybenzoic acid esters) combined with
its high lipophilicity makes it an intriguing candidate for specialized liposomal formulations and

prodrug synthesis.

To ensure unambiguous identification across global chemical databases and procurement
systems, the core chemical identifiers and physical properties are summarized below[2],[3].

Table 1: Core Chemical Identifiers & Properties
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Property Value

IUPAC Name 4-Butoxyphenyl 4-hydroxybenzoate
CAS Registry Number 70568-44-4

Molecular Formula C17H1804

Molecular Weight 286.32 g/mol

Canonical SMILES CCCCOclccc(OC(=0)c2ccec(0)cc2)ecl

INChl=1S/C17H1804/c1-2-3-12-20-14-6-8-15(9-
InChl 7-14)21-17(19)13-4-10-16(18)11-5-13/h4-
11,18H,2-3,12H2,1H3

Purity Standard (Commercial) > 95% (Typical for custom synthesis)[2]

Mechanistic Insights: Structural Analysis &
Reactivity

The utility of 4-butoxyphenyl 4-hydroxybenzoate is fundamentally driven by its bipartite
molecular architecture.

e The Mesogenic Core (Phenyl Benzoate): The ester linkage connecting the two aromatic
rings provides necessary structural rigidity and optical anisotropy. This rigidity is the primary
driver for the formation of nematic and smectic phases in liquid crystal applications[1].

e The Flexible Alkoxy Tail (Butoxy Group): The 4-carbon chain disrupts crystal lattice packing
just enough to lower the melting point, allowing the molecule to transition into a fluid, ordered
mesophase rather than melting directly into an isotropic liquid.

e The Reactive Terminal Head (Phenolic Hydroxyl): The unprotected phenolic -OH group at the
para position is highly reactive. It serves as an anchor point for further functionalization, such
as coupling with chiral aliphatic chains to induce ferroelectricity, or reacting with acryloyl
chloride to create polymerizable liquid crystal monomers[4].
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4-Butoxyphenyl 4-hydroxybenzoate
(Mesogenic Monomer)

Terminal Group Enables functionalization
(Phenolic OH) (e.g., polymerization)

Flexible Tail Lowers melting point
(Butoxy Group) and induces smectic phases

Mesogenic Core  Confers structural rigidity
(Phenyl Benzoate) and optical anisotropy

Click to download full resolution via product page

Structure-property relationship of 4-butoxyphenyl 4-hydroxybenzoate.

Experimental Protocols: Synthesis & Self-Validation

Direct esterification of 4-hydroxybenzoic acid with 4-butoxyphenol is thermodynamically
unfavorable and practically flawed; the unprotected phenolic hydroxyl group on the acid will
compete as a nucleophile, leading to uncontrolled oligomerization (forming poly(p-
hydroxybenzoate)).

To synthesize 4-butoxyphenyl 4-hydroxybenzoate with high purity (>95%)[2], a rigorous
protection-coupling-deprotection strategy is required[4]. The following protocol is designed as a
self-validating system, ensuring that researchers can verify success at every intermediate
stage.

Step 1: Benzyl Protection of the Phenolic Hydroxyl

o Causality: Masking the phenolic -OH of 4-hydroxybenzoic acid with a benzyl group prevents
self-polymerization during the subsequent coupling phase.

e Procedure: React 4-hydroxybenzoic acid with benzyl bromide (1.1 eq) and anhydrous K2COs
(2.0 eq) in dry DMF at 80°C for 4 hours. Saponify the resulting benzyl ester intermediate with
NaOH/EtOH to yield exclusively 4-benzyloxybenzoic acid.

o Self-Validation: Analyze via Thin Layer Chromatography (TLC) using Hexane:EtOAc (3:1).
The highly polar starting material will disappear. *H NMR validation will show a distinct new
singlet at ~5.1 ppm, corresponding to the benzylic CHz protons.

Step 2: Steglich Esterification
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» Causality: Standard acid-catalyzed Fischer esterification is too harsh and low-yielding for
phenol derivatives. The Steglich esterification utilizes N,N'-Dicyclohexylcarbodiimide (DCC)
as a coupling agent and 4-Dimethylaminopyridine (DMAP) as an acyl transfer catalyst,
allowing the reaction to proceed efficiently at room temperature without cleaving the ether
linkages.

e Procedure: Dissolve 4-benzyloxybenzoic acid (1.0 eq) and 4-butoxyphenol (1.0 eq) in
anhydrous Dichloromethane (DCM). Cool to 0°C. Add DMAP (0.1 eq) followed by dropwise
addition of DCC (1.1 eq) dissolved in DCM. Stir at room temperature for 12 hours.

» Self-Validation: The reaction mixture will precipitate dicyclohexylurea (DCU) as a dense
white solid. This serves as a visual indicator of successful coupling. Filter the DCU. Infrared
(IR) spectroscopy of the concentrated filtrate must show a strong, sharp C=0 stretching
frequency at ~1730 cm~1, confirming the formation of the phenyl ester.

Step 3: Catalytic Hydrogenolysis (Deprotection)

o Causality: Removing the benzyl protecting group requires extreme precision. Acidic or basic
hydrolysis would destroy the newly formed phenyl ester bond. Catalytic hydrogenolysis using
Palladium on Carbon (Pd/C) selectively cleaves the benzyl ether while leaving the ester
intact[1].

e Procedure: Dissolve the protected intermediate in absolute ethanol. Add 10% Pd/C (10%
w/w). Evacuate the flask and backfill with Hydrogen gas (1 atm) using a balloon. Stir
vigorously at room temperature.

o Self-Validation: Monitor the volumetric hydrogen uptake; the reaction is complete when
exactly 1 equivalent of Hz is consumed. Filter the catalyst through a Celite pad. Final
validation via *H NMR (in DMSO-de) will reveal the reappearance of the phenolic proton as a
broad singlet at ~9.8 ppm[4].

4-Hydroxybenzoic Protection (BnBr) 4-Benzyloxybenzoic Esterification Protected Ester Deprotection 4_‘:"%13)(}81'.':2?:! -
Acid K2CO03, DMF > Acid 4-Butoxyphenol, DCC, DMAP Intermediate H2, Pd/C, EtOH Ve (Talyg o)
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Step-by-step synthesis workflow via benzyl protection.
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Applications in Advanced Materials

The primary industrial and academic application of 4-butoxyphenyl 4-hydroxybenzoate is in
the synthesis of Ferroelectric Liquid Crystals (FLCs)[1].

When the terminal phenolic hydroxyl group is reacted with a chiral aliphatic acid (e.g., via a
secondary Steglich esterification), the resulting molecule loses its transverse symmetry. When
cooled from the isotropic liquid phase, these molecules self-assemble into a chiral smectic C
(SmC*) phase. In this phase, the molecules tilt at an angle relative to the layer normal, and the
chiral centers induce a spontaneous macroscopic electrical polarization. This property is
heavily exploited in the manufacturing of ultra-fast switching optical displays and spatial light
modulators.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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